Cas no 23709-41-3 (2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone)

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone is a protected derivative of D-ribono-1,4-lactone, featuring a methyl group at the C-2 position and an isopropylidene group protecting the 2,3-diol moiety. This compound is particularly valuable in synthetic organic chemistry as a chiral building block for nucleoside and carbohydrate synthesis. The isopropylidene group enhances stability and selectivity during further functionalization, while the lactone ring provides a reactive handle for modifications. Its rigid structure and defined stereochemistry make it useful for asymmetric synthesis and pharmaceutical applications. The product is typically employed in controlled environments due to its sensitivity to hydrolysis under acidic or basic conditions.

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone structure

23709-41-3 structure

Product Name:2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone

CAS No:23709-41-3

MF:C₉H₁₄O₅

MW:202.204463481903

CID:52367

PubChem ID:11019928

Update Time:2025-06-07

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- 2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
- 2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
- 2,3-O-ISOPROPYLIDENE-2-C-METHYL-D-RIBONO-1,4-LACTONE
- 2-C-Methyl-2,3-O-iso
- 2,3-O-Isopropylidene-2-C-methyl-D-ribonic Acid
- A-Lactone
- O2,O3-Isopropyliden-2-methyl-D-ribonsaeure-4-lacton
- O2,O3-isopropylidene-2-methyl-D-ribonic acid-4-lactone
- TG-212-29-A
- Ribonicacid, 2,3-O-isopropylidene-2-C-methyl-, g-lactone, D- (6CI,8CI)
- Furo[3,4-d]-1,3-dioxole,D-ribonic acid deriv.
- (3aR,6R,6aR)-6-(Hydroxymethyl)-2,2,3a-trimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-6,6a-dihydrofuro[3,4-d][1,3]dioxol-4-one
- (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
- 23709-41-3
- SCHEMBL12243149
- Inchi： 1S/C9H14O5/c1-8(2)13-6-5(4-10)12-7(11)9(6,3)14-8/h5-6,10H,4H2,1-3H3/t5-,6-,9-/m1/s1
- InChI Key： JTORQZQZELCRKV-HCVRKRLWSA-N
- SMILES： O1C(C)(C)O[C@@H]2[C@@H](CO)OC([C@]12C)=O

Computed Properties

Exact Mass: 162.05300
Monoisotopic Mass: 202.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 65Å²

Experimental Properties

Density: 1.230
Melting Point: 52-54 ºC
Boiling Point: 328 ºC
Flash Point: 130 ºC
PSA: 86.99000
LogP: -1.98400
Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M314680-250mg	2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone	23709-41-3	250mg	$ 184.00	2023-09-07
TRC	M314680-2.5g	2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone	23709-41-3	2.5g	$ 1453.00	2023-09-07
A2B Chem LLC	AF63153-25mg	2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone	23709-41-3	25mg	$297.00	2024-04-20
A2B Chem LLC	AF63153-50mg	2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone	23709-41-3	50mg	$429.00	2024-04-20
A2B Chem LLC	AF63153-100mg	2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone	23709-41-3	100mg	$625.00	2024-04-20